
Propyl Chloroacetate: A Technical Guide for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Propyl chloroacetate

CAS No.: 5396-24-7

Cat. No.: B1294312

Get Quote

CAS Number: 5396-24-7

This technical guide provides an in-depth overview of propyl chloroacetate, a versatile

reagent in organic synthesis. The document is intended for researchers, scientists, and

professionals in the field of drug development, offering comprehensive data on its properties, a

detailed experimental protocol for its synthesis, and a key application in pharmaceutical

manufacturing.

Core Properties of Propyl Chloroacetate
Propyl chloroacetate is a colorless liquid with a characteristically pungent odor. It is an ester

of chloroacetic acid and propanol, and its utility in organic synthesis stems from the presence of

a reactive C-Cl bond, making it an effective alkylating agent.
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The fundamental physicochemical and spectroscopic properties of propyl chloroacetate are

summarized in the tables below for easy reference and comparison.

Identifier Value Source

IUPAC Name propyl 2-chloroacetate --INVALID-LINK--

CAS Number 5396-24-7 --INVALID-LINK--

Molecular Formula C5H9ClO2 --INVALID-LINK--

Molecular Weight 136.58 g/mol --INVALID-LINK--

Canonical SMILES CCCOC(=O)CCl --INVALID-LINK--

InChI Key
QJZNRCWAXUGABH-

UHFFFAOYSA-N
--INVALID-LINK--

Property Value Source

Boiling Point 164 °C at 760 mmHg --INVALID-LINK--

Density 1.084 g/cm³ --INVALID-LINK--

Flash Point 69.3 °C --INVALID-LINK--

Water Solubility Slightly soluble --INVALID-LINK--

Refractive Index 1.419 --INVALID-LINK--

Vapor Pressure 2.01 mmHg at 25°C --INVALID-LINK--

Synthesis of Propyl Chloroacetate via Fischer
Esterification
Propyl chloroacetate is commonly synthesized through the Fischer esterification of

chloroacetic acid with n-propanol, using a strong acid as a catalyst. This method is efficient and

scalable.
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The following protocol is a general yet detailed procedure for the synthesis of propyl
chloroacetate.

Materials:

Chloroacetic acid

n-Propanol

Concentrated sulfuric acid

Ethyl ether

10% Sodium bicarbonate solution

Anhydrous sodium sulfate

Cold water

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine chloroacetic acid (20

mmol) and n-propanol (60 mL).

Carefully add concentrated sulfuric acid (1 mL) to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for 6 hours.[1]

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess n-propanol using a rotary evaporator.

Pour the residue into cold water.

Transfer the aqueous mixture to a separatory funnel and extract with ethyl ether (100 mL).

Wash the organic layer sequentially with 10% sodium bicarbonate solution until the aqueous

layer is neutral to pH paper.
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Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the ethyl ether by rotary evaporation to yield the crude propyl chloroacetate.[1]

For further purification, the crude product can be distilled under reduced pressure.
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Synthesis and Purification Workflow for Propyl Chloroacetate.

Applications in Drug Development
Chloroacetic acid and its esters are important building blocks in the pharmaceutical industry,

primarily utilized as alkylating agents to introduce a carboxymethyl group or its ester equivalent.

[2]

Role in the Synthesis of Naproxen
A notable application of a propyl chloroacetate analogue, isopropyl chloroacetate, is in the

synthesis of the non-steroidal anti-inflammatory drug (NSAID) Naproxen.[3] In a patented

method, isopropyl chloroacetate is used in a condensation reaction with 6-methoxy-2-

acetonaphthalene.[3] This reaction is a key step in building the core structure of Naproxen. The

subsequent steps involve hydrolysis of the ester and other transformations to yield the final

active pharmaceutical ingredient (API).

The use of propyl or isopropyl chloroacetate in this context highlights its role as a key reagent

for forming new carbon-carbon bonds in the synthesis of complex drug molecules.
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Role of Isopropyl Chloroacetate in a Synthetic Route to Naproxen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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